Cas no 637747-32-1 (3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637747-32-1
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 6291563
• PubChem ID: 1389864
• Update Time: 2025-07-09

3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• AKOS002181945
• 637747-32-1
• 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one
• F0308-0954
• 3-(benzo[d]thiazol-2-yl)-6-ethyl-7-hydroxy-8-((4-methylpiperazin-1-yl)methyl)-4H-chromen-4-one
• Oprea1_338653
• Z57281119

• Inchi： 1S/C24H25N3O3S/c1-3-15-12-16-22(29)18(24-25-19-6-4-5-7-20(19)31-24)14-30-23(16)17(21(15)28)13-27-10-8-26(2)9-11-27/h4-7,12,14,28H,3,8-11,13H2,1-2H3
• InChI Key： STPYUMDEPWRAHU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=COC2C(C1=O)=CC(CC)=C(C=2CN1CCN(C)CC1)O

Computed Properties

• Exact Mass: 435.162
• Monoisotopic Mass: 435.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

3-(1,3-Benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one: A Comprehensive Overview

The compound 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one, identified by the CAS number 637747-32-1, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of chromenones, which are known for their versatile biological activities and structural diversity. The molecule's structure incorporates several functional groups, including a benzothiazole moiety, an ethyl group, a hydroxyl group, and a piperazine ring, each contributing to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of chromenones in drug discovery, particularly due to their ability to modulate various cellular pathways and target specific diseases. The benzothiazole group in this compound is a well-known heterocyclic structure that has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. The presence of this group in the molecule suggests potential applications in inflammation-related disorders and oxidative stress conditions.

The ethyl group attached to the chromenone core enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability in vivo. This modification could improve the compound's ability to cross cellular membranes and interact with target proteins or enzymes. Additionally, the hydroxyl group plays a critical role in hydrogen bonding, which is essential for stabilizing interactions within biological systems.

The piperazine ring is another key feature of this compound. Piperazine derivatives are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, making them valuable in designing bioactive molecules. The methyl substitution on the piperazine ring further modulates the compound's physicochemical properties, potentially enhancing its stability and reducing toxicity.

Recent research has focused on optimizing chromenone derivatives for specific therapeutic applications. For instance, studies have demonstrated that certain chromenones can inhibit enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Given its structural complexity and functional groups, this compound could be a promising candidate for developing treatments targeting Alzheimer's disease or other cognitive disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The incorporation of benzothiazole and piperazine groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to streamline the production process.

The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic profile. Preclinical studies indicate that it exhibits moderate solubility in aqueous solutions but demonstrates excellent permeability across cell membranes. These properties are advantageous for designing drugs with favorable absorption characteristics.

Furthermore, computational modeling has been utilized to predict the compound's binding affinity towards various protein targets. Molecular docking studies suggest that it could interact effectively with receptors involved in inflammation and oxidative stress pathways. These findings underscore its potential as a lead compound for drug development.

In conclusion, 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(4-methylpiperazin-1-y)methylchromenone represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure combines several functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues to uncover its full potential, this compound holds great promise for advancing therapeutic interventions in various disease areas.